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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B15567163 Get Quote

Initial investigations to gather information on the in vitro activity of a compound designated as

"FPI-1523 sodium" have yielded no specific results. This designation does not appear in

publicly available scientific literature, patent databases, or other accessible resources.

Extensive searches were conducted to identify any research or documentation related to "FPI-
1523 sodium." These inquiries included searches for preclinical studies, mechanism of action,

and any data pertaining to its in vitro properties. The lack of any retrievable information

suggests that "FPI-1523 sodium" may be an internal compound designation not yet disclosed

in the public domain, a developmental codename that has been discontinued, or a potential

misnomer.

Given the absence of specific data for FPI-1523 sodium, it is not possible to provide the

requested in-depth technical guide with quantitative data, experimental protocols, and

visualizations for this particular compound.

Alternative Focus: A Technical Guide on Fibroblast
Activation Protein (FAP) Inhibitors
While information on "FPI-1523 sodium" is unavailable, the initial search results did provide

substantial information on a relevant and highly researched class of molecules known as

Fibroblast Activation Protein (FAP) inhibitors, or FAPIs. FAP is a cell surface serine protease

that is overexpressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment

of many cancers, making it a promising target for cancer diagnosis and therapy.
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Should you be interested, a comprehensive technical guide on the in vitro activity of FAP

inhibitors can be provided. This guide would be structured to meet your original core

requirements, including:

Quantitative Data Presentation: Summarized in tables for key FAPI compounds that have

been described in the literature (e.g., IC50 values from enzymatic assays, binding affinities,

and cell-based assay results).

Detailed Experimental Protocols: Methodologies for common in vitro assays used to

characterize FAPIs, such as FAP enzyme activity assays, cell migration and invasion assays,

and analyses of signaling pathway modulation.

Mandatory Visualizations: Graphviz diagrams illustrating the FAP signaling pathway, typical

experimental workflows for FAPI characterization, and the mechanism of action of FAP-

targeted therapies.

This alternative guide would provide valuable insights for researchers, scientists, and drug

development professionals working in the field of oncology and FAP-targeted therapies. Please

advise if you would like to proceed with this alternative topic.

To cite this document: BenchChem. [Unable to Locate Data for FPI-1523 Sodium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567163#in-vitro-activity-of-fpi-1523-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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